Cas no 351994-81-5 (3-(1H-Tetrazol-1-yl)benzohydrazide)

• Product Name: 3-(1H-Tetrazol-1-yl)benzohydrazide
• CAS No: 351994-81-5
• MF: C₈H₈N₆O
• MW: 204.188719749451
• MDL: MFCD02207506
• CID: 1069416
• PubChem ID: 4913137
• Update Time: 2025-04-20

3-(1H-Tetrazol-1-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Tetrazol-1-yl)benzohydrazide
• 3-(1H-1,2,3,4-tetrazol-1-yl)benzohydrazide
• 3-(1,2,3,4-tetrazol-1-yl)benzohydrazide
• DTXSID10406751
• ALBB-005511
• MFCD02207506
• 3-(1H-tetrazol-1-yl)benzohydrazide(SALTDATA: FREE)
• LS-02044
• Benzoic acid, 3-(1H-1,2,3,4-tetrazol-1-yl)-, hydrazide
• A874719
• 3-(1H-1,2,3,4-TETRAAZOL-1-YL)BENZOHYDRAZIDE
• STK503461
• 3-(tetrazol-1-yl)benzohydrazide
• AKOS000321620
• GLNNRMCFYOOQSC-UHFFFAOYSA-N
• 351994-81-5
• SB86105

• MDL： MFCD02207506
• Inchi： 1S/C8H8N6O/c9-11-8(15)6-2-1-3-7(4-6)14-5-10-12-13-14/h1-5H,9H2,(H,11,15)
• InChI Key： GLNNRMCFYOOQSC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N1C=NN=N1)NN

Computed Properties

• Exact Mass: 204.07595890g/mol
• Monoisotopic Mass: 204.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98.7Ų

3-(1H-Tetrazol-1-yl)benzohydrazide Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives